Cas no 828923-06-4 (1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-)

1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)- structure
828923-06-4 structure
Product name:1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-
CAS No:828923-06-4
MF:C14H10N2O2
MW:238.2414
CID:680738
PubChem ID:11345420

1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carbonitrile, 1-methyl-5-(oxophenylacetyl)-
    • 1-methyl-5-(2-oxo-2-phenylacetyl)pyrrole-2-carbonitrile
    • 1-methyl-5-(2-oxo-2-phenylacetyl)-1h-pyrrole-2-carbonitrile
    • 828923-06-4
    • DTXSID90463049
    • Inchi: InChI=1S/C14H10N2O2/c1-16-11(9-15)7-8-12(16)14(18)13(17)10-5-3-2-4-6-10/h2-8H,1H3
    • InChI Key: YFOZYQCBESRZEX-UHFFFAOYSA-N
    • SMILES: CN1C(=CC=C1C(=O)C(=O)C2=CC=CC=C2)C#N

Computed Properties

  • Exact Mass: 238.074227566g/mol
  • Monoisotopic Mass: 238.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9Ų
  • XLogP3: 2

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